Cas no 1017478-92-0 (3-(3-Chlorophenyl)-3-methylbutan-2-one)

• Product Name: 3-(3-Chlorophenyl)-3-methylbutan-2-one
• CAS No: 1017478-92-0
• MF: C₁₁H₁₃ClO
• MW: 196.673322439194
• CID: 97948
• PubChem ID: 24273962
• Update Time: 2025-05-22

3-(3-Chlorophenyl)-3-methylbutan-2-one Chemical and Physical Properties

Names and Identifiers

• 3-(3-Chlorophenyl)-3-methylbutan-2-one
• 2-Butanone,3-(3-chlorophenyl)-3-methyl-
• 3-(3-chlorophenyl)-3-methyl-2-Butanone
• AG-D-09143
• AK149225
• CTK4A0191
• SureCN602646
• 1017478-92-0
• DTXSID70640619
• SCHEMBL602646
• A905749
• HCRWDHCZGJQLJC-UHFFFAOYSA-N
• 2-Butanone, 3-(3-chlorophenyl)-3-methyl-
• FT-0733257
• AKOS006310522
• DB-058664

• Inchi： 1S/C11H13ClO/c1-8(13)11(2,3)9-5-4-6-10(12)7-9/h4-7H,1-3H3
• InChI Key： HCRWDHCZGJQLJC-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1)C(C(C)=O)(C)C

Computed Properties

• Exact Mass: 196.06559
• Monoisotopic Mass: 196.0654927g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 198
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• PSA: 17.07
• LogP: 3.20660

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropanes

Additional information on 3-(3-Chlorophenyl)-3-methylbutan-2-one

3-(3-Chlorophenyl)-3-methylbutan-2-one: A Comprehensive Overview

3-(3-Chlorophenyl)-3-methylbutan-2-one, also known by its CAS number 1017478-92-0, is a versatile organic compound with significant applications in various fields of chemistry and materials science. This compound, characterized by its unique structure, has garnered attention due to its potential in drug development, agrochemicals, and advanced materials synthesis. Recent studies have further elucidated its properties, making it a subject of interest for both academic and industrial research.

The molecular structure of 3-(3-Chlorophenyl)-3-methylbutan-2-one consists of a ketone group attached to a substituted butane chain, with a chlorine atom at the meta position of the phenyl ring. This arrangement imparts distinct electronic and steric properties to the molecule, influencing its reactivity and solubility. The presence of the chlorine substituent introduces electron-withdrawing effects, which can modulate the compound's interactions with other molecules, making it a valuable component in various chemical reactions.

Recent advancements in synthetic chemistry have highlighted the role of 3-(3-Chlorophenyl)-3-methylbutan-2-one as an intermediate in the synthesis of bioactive compounds. For instance, researchers have employed this compound in the construction of complex natural product analogs, leveraging its stability and reactivity under specific reaction conditions. Its ability to undergo enantioselective transformations has further expanded its utility in asymmetric synthesis, a critical area in modern drug discovery.

In addition to its role in organic synthesis, 1017478-92-0 has shown promise in materials science applications. Studies have demonstrated its potential as a precursor for the development of advanced polymers and coatings. The compound's ability to form stable covalent bonds under controlled conditions makes it a candidate for high-performance materials used in aerospace and electronics industries.

The physical properties of 3-(3-Chlorophenyl)-3-methylbutan-2-one are equally noteworthy. With a melting point of approximately 5°C and a boiling point around 155°C, it exhibits moderate thermal stability, suitable for various industrial processes. Its solubility in common organic solvents such as dichloromethane and ethyl acetate facilitates its use in solution-based reactions, further enhancing its versatility.

From an environmental perspective, recent research has focused on understanding the biodegradation pathways of 1017478-92-0. Studies indicate that under aerobic conditions, the compound undergoes microbial degradation through oxidative mechanisms, reducing its environmental footprint. This information is crucial for industries aiming to adopt sustainable practices while utilizing this compound.

In conclusion, 3-(3-Chlorophenyl)-3-methylbutan-2-one (CAS No: 1017478-92-0) stands out as a multifaceted organic compound with applications spanning drug discovery, materials science, and environmental chemistry. Its unique structure and favorable chemical properties continue to drive innovative research, positioning it as a key player in contemporary chemical advancements.